Cas no 61203-04-1 (Acetaldehyde, (2-oxocyclohexylidene)-)

• Product name: Acetaldehyde, (2-oxocyclohexylidene)-
• CAS No: 61203-04-1
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 488603
• PubChem ID: 71398314

Acetaldehyde, (2-oxocyclohexylidene)- Chemical and Physical Properties

Names and Identifiers

• Acetaldehyde, (2-oxocyclohexylidene)-
• 2-(2-oxocyclohexylidene)acetaldehyde
• DTXSID50819745
• 61203-04-1
• (2-Oxocyclohexylidene)acetaldehyde

• Inchi： InChI=1S/C8H10O2/c9-6-5-7-3-1-2-4-8(7)10/h5-6H,1-4H2
• InChI Key： FUXBPMKBCJEURD-UHFFFAOYSA-N
• SMILES： C1CCC(=O)C(=CC=O)C1

Computed Properties

• Exact Mass: 138.0681
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14